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Compound of Interest

Compound Name: tert-Butyl nonaneperoxoate

Cat. No.: B15343171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, typical purity,

and generalized methodologies for the synthesis and purification of tert-Butyl
nonaneperoxoate (CAS No. 22913-02-6). This compound, also known as tert-butyl peroxy

pelargonate, is a valuable reagent in organic synthesis and polymer chemistry.

Commercial Sources and Specifications
While a comprehensive list of all commercial suppliers is extensive, several chemical suppliers

list tert-Butyl nonaneperoxoate in their catalogs. The purity of commercially available tert-
Butyl nonaneperoxoate is often not explicitly detailed in online catalogs and may require

direct inquiry with the supplier for specific batch analysis.

Table 1: Commercial Supplier Information for tert-Butyl nonaneperoxoate
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Stated Purity

BOC Sciences[1] 22913-02-6 C13H26O3 230.34 Inquire for details

Alfa Chemistry 22913-02-6 C13H26O3 230.34 Inquire for details

Atomax

Chemicals
22913-02-6 C13H26O3 230.34 Inquire for details

Experimental Protocols
Detailed, peer-reviewed synthesis and purification protocols specifically for tert-Butyl
nonaneperoxoate are not readily available in the public domain. However, based on general

principles of peroxy ester synthesis and purification of organic peroxides, the following

generalized experimental protocols can be outlined.

General Synthesis of tert-Butyl Peroxy Esters
A common method for the synthesis of tert-butyl peroxy esters involves the reaction of a

suitable acyl chloride with tert-butyl hydroperoxide in the presence of a base to neutralize the

hydrogen chloride byproduct.

Reaction:

Nonanoyl chloride + tert-Butyl hydroperoxide → tert-Butyl nonaneperoxoate + Hydrochloric

acid

Methodology:

Reaction Setup: A solution of tert-butyl hydroperoxide in a suitable aprotic solvent (e.g.,

diethyl ether, dichloromethane) is prepared in a reaction vessel equipped with a stirrer and

cooled in an ice bath.

Addition of Base: A base, such as pyridine or a tertiary amine, is added to the solution to act

as a scavenger for the HCl that will be produced.
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Addition of Acyl Chloride: Nonanoyl chloride is added dropwise to the cooled solution with

vigorous stirring. The reaction is typically exothermic and the temperature should be

maintained near 0°C.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Once the reaction is complete, the reaction mixture is typically washed with dilute

acid to remove the base, followed by a wash with a saturated sodium bicarbonate solution to

remove any unreacted acid chloride, and finally with brine.

Drying and Solvent Removal: The organic layer is dried over an anhydrous drying agent

(e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under

reduced pressure to yield the crude tert-Butyl nonaneperoxoate.

General Purification of Organic Peroxides
Purification of organic peroxides like tert-Butyl nonaneperoxoate should be carried out with

extreme caution due to their potential instability. Common methods include column

chromatography or distillation under reduced pressure.

Methodology (Column Chromatography):

Stationary Phase: A slurry of silica gel in a non-polar eluent (e.g., hexane or a mixture of

hexane and ethyl acetate) is packed into a chromatography column.

Sample Loading: The crude tert-Butyl nonaneperoxoate, dissolved in a minimal amount of

the eluent, is carefully loaded onto the top of the silica gel bed.

Elution: The product is eluted from the column by passing the eluent through the column.

The polarity of the eluent can be gradually increased to facilitate the separation of the

desired product from impurities.

Fraction Collection: Fractions are collected and analyzed by TLC or GC to identify those

containing the pure product.
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Solvent Removal: The solvent from the pure fractions is removed under reduced pressure at

a low temperature to obtain the purified tert-Butyl nonaneperoxoate.

Visualized Workflows
The following diagrams illustrate the generalized workflows for the synthesis and purification of

tert-Butyl nonaneperoxoate.
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Caption: Generalized workflow for the synthesis of tert-Butyl nonaneperoxoate.
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Caption: Generalized workflow for the purification of tert-Butyl nonaneperoxoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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